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Compound of Interest

Compound Name: Gamma-CEHC

Cat. No.: B062449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of two key vitamin E

metabolites, gamma-carboxyethyl-hydroxychroman (γ-CEHC) and alpha-carboxyethyl-

hydroxychroman (α-CEHC). While both are breakdown products of different forms of vitamin E,

their physiological effects exhibit notable differences. This document summarizes key

quantitative data, details relevant experimental protocols, and visualizes the cellular pathways

they influence to aid in research and drug development.

Data Presentation: Quantitative Comparison of
Biological Activities
The following table summarizes the available quantitative data comparing the biological

activities of γ-CEHC and α-CEHC. A significant difference is observed in their anti-inflammatory

properties, with both showing comparable inhibition of prostaglandin E2 (PGE2), a key

inflammatory mediator.
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Biological
Activity

γ-CEHC α-CEHC Cell/System Reference

Anti-

inflammatory

Activity

Inhibition of

PGE2 Synthesis

(IC50)

66 µM 74 µM

TNF-α-activated

murine microglial

EOC-20 cells

[1]

Natriuretic

Activity
Active Inactive

Kidney thick

ascending limb

cells

Antioxidant

Activity

Radical

Scavenging in

Organic Solution

Same as γ-

tocopherol

Same as α-

tocopherol
Organic Solution [2]

Aqueous Radical

Scavenging

More efficient

than γ-tocopherol

More efficient

than α-

tocopherol

Aqueous

Environment
[2]

Inhibition of Lipid

Peroxidation in

Membranes

Less efficient

than γ-tocopherol

Less efficient

than α-

tocopherol

Membranes [2]

Anticancer

Activity

Inhibition of

Colon

Carcinogenesis

Effective (as

metabolite of γ-

tocopherol)

Ineffective (as

metabolite of α-

tocopherol)

Azoxymethane-

treated F344 rats
[3][4]

Apoptosis

Induction in

Colon Cancer

Cells

Effective (as

metabolite of γ-

tocopherol)

Ineffective (as

metabolite of α-

tocopherol)

Human colon

cancer cell lines
[5][6]
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Mandatory Visualization
The following diagrams illustrate key signaling pathways and experimental workflows related to

the biological activities of γ-CEHC and α-CEHC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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